molecular formula C7H7NO4 B3421006 2-Methoxy-3-nitrophenol CAS No. 20734-71-8

2-Methoxy-3-nitrophenol

Cat. No. B3421006
CAS RN: 20734-71-8
M. Wt: 169.13 g/mol
InChI Key: JBDBITFUVSELQN-UHFFFAOYSA-N
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Description

2-Methoxy-3-nitrophenol is a phenolic compound . It is a substitution photoproduct formed on irradiation of 2-chloro-4-nitroanisole at 25°C in aqueous NaOH . The molecular formula of 2-Methoxy-3-nitrophenol is C7H7NO4 .


Molecular Structure Analysis

The molecular structure of 2-Methoxy-3-nitrophenol has been analyzed using quantum mechanical approaches such as Hartree-Fock (HF) and Density Functional Theory (DFT) calculations . These calculations help in assigning the fundamental frequencies of the molecule .


Physical And Chemical Properties Analysis

2-Methoxy-3-nitrophenol is a solid substance . The exact melting point, boiling point, and density are not specified in the retrieved sources .

Scientific Research Applications

Atmospheric Chemistry

Research conducted by Lauraguais et al. (2014) investigates the atmospheric reactivity of guaiacol (2-methoxyphenol) with hydroxyl radicals, producing nitroguaiacol isomers as main oxidation products. This study highlights the potential use of nitroguaiacols as biomass burning emission gas tracers and discusses the atmospheric implications of their formation (Lauraguais et al., 2014).

Organic Synthesis

A study by Havaldar et al. (2004) describes the synthesis of 10-methoxy-4,8-dinitro-6H-benzo[2,3-c]chromen-6-one, involving methoxy-5-nitrobenzaldehyde as a precursor. This research contributes to the development of new organic compounds with potential applications in pharmaceuticals and materials science (Havaldar et al., 2004).

Environmental Science

Zaky and Chaplin (2014) explored the removal mechanisms of p-nitrophenol, among other compounds, at a porous Ti4O7 reactive electrochemical membrane, providing insights into advanced oxidation processes for water treatment and environmental remediation (Zaky & Chaplin, 2014).

Materials Science

Samet et al. (2010) studied the electropolymerization of o-methoxyphenol and its corrosion protection effects on carbon steel, demonstrating the potential of polyphenols films in enhancing the durability of industrial materials (Samet, Kraiem, & Abdelhédi, 2010).

Safety and Hazards

2-Methoxy-3-nitrophenol is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Phenolic compounds like 2-Methoxy-3-nitrophenol have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers . Therefore, future research may focus on developing innovative synthetic methods for these compounds .

properties

IUPAC Name

2-methoxy-3-nitrophenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7NO4/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,9H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBDBITFUVSELQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC=C1O)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00546594
Record name 2-Methoxy-3-nitrophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00546594
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

169.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methoxy-3-nitrophenol

CAS RN

20734-71-8, 38886-21-4
Record name 2-Methoxy-3-nitrophenol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20734-71-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Methoxy-3-nitrophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00546594
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Fuming HNO3 (0.34 mL, 0.008 mmol) was carefully added to a mixture of 2-methoxyphenol (0.886 mL, 0.008 mmol) in anhydrous DCM (10 mL) at −20° C. After stirring for 2 h at RT, the mixture was concentrated under vacuum. Chromatography (10-30% EtOAc/hexanes) provided 9A12 (400 mg, 29%) and 2-methoxy-3-nitrophenol (400 mg, 29%).
Name
Quantity
0.34 mL
Type
reactant
Reaction Step One
Quantity
0.886 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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